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Cat. No.: B1249509

Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

Introduction: Understanding ZK 756326
ZK 756326 is a potent and selective non-peptide small molecule agonist for the C-C

chemokine receptor 8 (CCR8), a G protein-coupled receptor (GPCR).[1][2][3][4] Unlike the

endogenous ligand CCL1 (I-309), ZK 756326 offers the advantage of being a non-peptide

molecule, which typically translates to better pharmacokinetic properties and ease of use in a

laboratory setting.[1] Its primary mechanism of action involves binding to and activating CCR8,

which is expressed on various immune cells, including T-helper 2 (Th2) cells, regulatory T cells

(Tregs), and monocytes. This activation triggers downstream signaling cascades, such as

intracellular calcium mobilization and extracellular signal-regulated kinase (ERK)

phosphorylation, leading to cellular responses like chemotaxis.[1][5]

These application notes provide a comprehensive guide for the proper storage, handling, and

experimental use of ZK 756326 in a laboratory environment, ensuring data integrity and user

safety.
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A clear understanding of the fundamental properties of ZK 756326 is crucial for its effective

application in experimental protocols. The following table summarizes its key characteristics.

Property Value Source(s)

IUPAC Name

2-[2-[4-[(3-

phenoxyphenyl)methyl]-1-

piperazinyl]ethoxy]ethanol

dihydrochloride

[5][6]

Molecular Formula C₂₁H₂₈N₂O₃ · 2HCl [4][5][6]

Molecular Weight
429.39 g/mol (as

dihydrochloride salt)
[4][5][6]

CAS Number

1780259-94-0

(dihydrochloride); 874911-96-3

(free base)

[4][6]

Appearance Crystalline solid

Purity ≥98%

Biological Activity
Selective non-peptide CCR8

chemokine receptor agonist
[1][2][3][4]

IC₅₀
1.8 µM (for inhibiting CCL1

binding to human CCR8)
[1]

EC₅₀ 245 nM (for human CCR8) [5][6]

Mechanism of Action: CCR8 Signaling Pathway
ZK 756326 acts as a full agonist of CCR8, initiating a Gαi-mediated signaling cascade.[1] This

activity can be blocked by pertussis toxin, confirming the involvement of the Gαi subunit. Upon

activation, CCR8 signaling leads to various cellular responses, including chemotaxis and

inhibition of HIV fusion in cells co-expressing CD4 and CCR8.[1]
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Caption: ZK 756326-mediated CCR8 signaling pathway.
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Storage and Handling Protocols
Proper storage and handling are paramount to maintaining the stability and activity of ZK
756326.

Protocol 1: Long-Term Storage of Lyophilized Powder
Upon Receipt: Verify that the product has been shipped at ambient temperature, which is

acceptable for short durations.

Storage Conditions: For long-term storage, keep the lyophilized powder at -20°C in a

desiccated environment.

Stability: In its lyophilized form, ZK 756326 is stable for up to 36 months under these

conditions.

Rationale: Storage at low temperatures and under desiccating conditions minimizes

degradation due to hydrolysis and oxidation, ensuring the compound's integrity over time.

Protocol 2: Preparation of Stock Solutions
Solvent Selection: ZK 756326 is soluble in aqueous buffers and organic solvents.

Phosphate-Buffered Saline (PBS, pH 7.2): Soluble up to 10 mg/mL.

Dimethyl Sulfoxide (DMSO): Soluble up to 39 mg/mL.

Water: Soluble up to 100 mM.

Reconstitution Procedure:

Allow the lyophilized powder to equilibrate to room temperature before opening the vial to

prevent condensation.

Aseptically add the desired volume of solvent to the vial.

Gently vortex or sonicate to ensure complete dissolution.
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Rationale: Selecting the appropriate solvent is critical for achieving the desired stock

concentration and ensuring compatibility with downstream experimental assays. Using fresh,

high-purity solvents is recommended to avoid introducing contaminants.

Protocol 3: Storage of Stock Solutions
Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation, aliquot the

stock solution into single-use volumes.

Storage Conditions: Store the aliquots at -20°C.

Stability: When stored as a solution at -20°C, ZK 756326 should be used within 3 months to

prevent loss of potency.

Rationale: Aliquoting is a critical step in preserving the activity of the compound by

minimizing exposure to temperature fluctuations that can compromise its stability.

Experimental Workflow: In Vitro Cell-Based Assays
The following workflow outlines the general steps for utilizing ZK 756326 in cell-based assays,

such as calcium mobilization or chemotaxis studies.
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Caption: General experimental workflow for in vitro assays.
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As with any chemical reagent, appropriate safety measures should be taken when handling ZK
756326.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves.

Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid

inhalation of the powder.

Spill Response: In case of a spill, collect the material and dispose of it as chemical waste.

Avoid generating dust.

First Aid:

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Wash the affected area with soap and water.

Eye Contact: Rinse thoroughly with water for at least 15 minutes and consult a doctor.

Ingestion: Rinse mouth with water and seek immediate medical attention. Do not induce

vomiting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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